(S)-N-(Piperidin-3-yl)oxane-4-carboxamide hydrochloride

• IUPAC Name: N-[(3S)-piperidin-3-yl]oxane-4-carboxamide;hydrochloride
• InChI: InChI=1S/C11H20N2O2.ClH/c14-11(9-3-6-15-7-4-9)13-10-2-1-5-12-8-10;/h9-10,12H,1-8H2,(H,13,14);1H/t10-;/m0./s1
• InChI Key: FDASEWZCAJCJFN-PPHPATTJSA-N
• Canonical SMILES: C1CC(CNC1)NC(=O)C2CCOCC2.Cl
• Isomeric SMILES: C1C[C@@H](CNC1)NC(=O)C2CCOCC2.Cl
• Molecular Formula: C11H21ClN2O2
• Molecular Weight: 248.75 g/mol

Description

(S)-N-(Piperidin-3-yl)oxane-4-carboxamide hydrochloride, also known as PIP4Kγi, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic target for various diseases.

Scientific Research Applications

Synthesis and Chemical Applications

Chiral sulfinamides, including structures related to (S)-N-(Piperidin-3-yl)oxane-4-carboxamide hydrochloride, are pivotal in the stereoselective synthesis of amines and their derivatives. The use of tert-butanesulfinamide, for instance, has set a precedent for synthesizing structurally diverse N-heterocycles, such as piperidines, pyrrolidines, and azetidines, which are integral to many natural products and therapeutic compounds. This methodology underlines the significance of such compounds in creating complex molecular architectures with potential pharmacological applications (Philip, Radhika, Saranya, & Anilkumar, 2020).

Biological Activities and Pharmaceutical Potential

Piperazine derivatives, a class to which this compound is related, have been extensively studied for their diverse pharmacological properties. These compounds have found applications across a range of therapeutic areas, including as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, and anti-inflammatory agents. The modification of the piperazine nucleus has been shown to significantly alter the medicinal potential of these molecules, highlighting the importance of such compounds in drug discovery and development processes (Rathi, Syed, Shin, & Patel, 2016).

Environmental Applications and Sustainability

Studies on related compounds also shed light on environmental applications, such as the use of modified starches in water treatment processes. The oxidation of starch molecules, a process akin to the modification of chemical structures like this compound, plays a crucial role in enhancing the physicochemical properties of starch. These modifications have significant implications for industrial applications, including water purification, highlighting the environmental relevance of chemical modifications in similar compounds (Vanier, Mello El Halal, Dias, & Zavareze, 2017).